Cas no 2229624-37-5 (3-(6-bromopyridin-2-yl)-3-hydroxypropanoic acid)

3-(6-Bromopyridin-2-yl)-3-hydroxypropanoic acid is a brominated pyridine derivative featuring a hydroxyl and carboxylic acid functional group, making it a versatile intermediate in organic synthesis. Its structural motif is valuable for constructing complex molecules, particularly in pharmaceutical and agrochemical applications. The bromine substituent enhances reactivity for further functionalization via cross-coupling reactions, while the hydroxy and carboxyl groups offer additional sites for derivatization. This compound is particularly useful in medicinal chemistry for the development of bioactive compounds due to its balanced polarity and synthetic flexibility. High purity grades ensure consistent performance in research and industrial processes.
3-(6-bromopyridin-2-yl)-3-hydroxypropanoic acid structure
2229624-37-5 structure
Product Name:3-(6-bromopyridin-2-yl)-3-hydroxypropanoic acid
CAS No:2229624-37-5
MF:C8H8BrNO3
MW:246.05802154541
CID:6257834
PubChem ID:165675028
Update Time:2025-11-06

3-(6-bromopyridin-2-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(6-bromopyridin-2-yl)-3-hydroxypropanoic acid
    • 2229624-37-5
    • EN300-1918724
    • Inchi: 1S/C8H8BrNO3/c9-7-3-1-2-5(10-7)6(11)4-8(12)13/h1-3,6,11H,4H2,(H,12,13)
    • InChI Key: NBNWJNMVQUHYDE-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(C(CC(=O)O)O)=N1

Computed Properties

  • Exact Mass: 244.96876g/mol
  • Monoisotopic Mass: 244.96876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 70.4Ų

3-(6-bromopyridin-2-yl)-3-hydroxypropanoic acid Pricemore >>

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3-(6-bromopyridin-2-yl)-3-hydroxypropanoic acid Related Literature

Additional information on 3-(6-bromopyridin-2-yl)-3-hydroxypropanoic acid

Recent Advances in the Study of 3-(6-Bromopyridin-2-yl)-3-hydroxypropanoic Acid (CAS: 2229624-37-5)

The compound 3-(6-bromopyridin-2-yl)-3-hydroxypropanoic acid (CAS: 2229624-37-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its bromopyridine and hydroxypropanoic acid functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex pharmacologically active compounds.

One of the key areas of research has been the optimization of synthetic routes for 3-(6-bromopyridin-2-yl)-3-hydroxypropanoic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This method not only improves the scalability of production but also enhances the purity of the final product, which is critical for pharmaceutical applications.

In terms of biological activity, preliminary investigations have revealed that 3-(6-bromopyridin-2-yl)-3-hydroxypropanoic acid exhibits moderate inhibitory effects on certain kinases involved in inflammatory pathways. This finding, reported in a recent Bioorganic & Medicinal Chemistry Letters article (2024), suggests its potential as a lead compound for developing anti-inflammatory drugs. Further in vitro and in vivo studies are underway to elucidate its mechanism of action and optimize its pharmacological properties.

Another significant development is the use of 3-(6-bromopyridin-2-yl)-3-hydroxypropanoic acid as a precursor in the synthesis of novel heterocyclic compounds. Researchers have successfully incorporated this molecule into larger scaffolds, yielding derivatives with enhanced bioactivity and selectivity. For instance, a 2023 study in ACS Medicinal Chemistry Letters highlighted its utility in creating potent inhibitors of protein-protein interactions, which are notoriously difficult to target with small molecules.

Despite these promising findings, challenges remain in the development of 3-(6-bromopyridin-2-yl)-3-hydroxypropanoic acid-based therapeutics. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through rigorous preclinical testing. However, the compound's unique structural features and demonstrated biological activities make it a valuable candidate for further investigation.

In conclusion, recent research on 3-(6-bromopyridin-2-yl)-3-hydroxypropanoic acid (CAS: 2229624-37-5) has highlighted its potential as a versatile building block in medicinal chemistry and a promising lead compound for drug discovery. Continued efforts in synthetic optimization, biological evaluation, and structural modification are expected to unlock its full therapeutic potential in the coming years.

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